Cas no 54408-35-4 ((3-phenyl-5-isoxazolyl)methanamine)

• Product Name: (3-phenyl-5-isoxazolyl)methanamine
• CAS No: 54408-35-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD03844852
• CID: 367222
• PubChem ID: 2764165
• Update Time: 2025-11-02

(3-phenyl-5-isoxazolyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Phenylisoxazol-5-yl)methanamine
• (3-Phenyl-5-isoxazolyl)methanamine
• (3-Phenylisoxazol-5-yl)methylamine
• 5-Isoxazolemethanamine,3-phenyl-
• (3-phenyl-1,2-oxazol-5-yl)methanamine
• 1-(3-phenylisoxazol-5-yl)methanamine(SALTDATA: HCl)
• 5-Aminomethyl-3-phenylisoxazole
• C15962
• 1-(3-phenyl-1,2-oxazol-5-yl)methanamine
• CS-0088123
• AB16807
• FT-0680511
• DTXSID30377333
• 54408-35-4
• AKOS005070856
• MFCD03844852
• BDBM600906
• AB01002760-01
• (3-phenyl-5-isoxazolyl)methanamine, AldrichCPR
• EN300-57944
• US11634391, Compound 143
• J-501236
• AQZLTCXQTOKUAA-UHFFFAOYSA-N
• 6M-375S
• 5-aminomethyl-3-phenylisoxa-zole
• 1-(3-PHENYLISOXAZOL-5-YL)METHANAMINE
• (3-phenyl-1,2-oxazol-5-yl)methylazanium
• 3-phenylisoxazol-5-ylmethylamine
• EJW
• SCHEMBL2123479
• STK352021
• DB-071847
• (3-phenyl-5-isoxazolyl)methanamine

• MDL： MFCD03844852
• Inchi： 1S/C10H10N2O/c11-7-9-6-10(12-13-9)8-4-2-1-3-5-8/h1-6H,7,11H2
• InChI Key： AQZLTCXQTOKUAA-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61-62 ºC
• Boiling Point: 342°C at 760 mmHg
• Refractive Index: 1.5670 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 52.05000
• LogP: 2.50060

(3-phenyl-5-isoxazolyl)methanamine Security Information

• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R34

Additional information on (3-phenyl-5-isoxazolyl)methanamine

Exploring the Versatile Applications and Properties of (3-phenyl-5-isoxazolyl)methanamine (CAS No. 54408-35-4)

(3-phenyl-5-isoxazolyl)methanamine, with the CAS number 54408-35-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring an isoxazole ring linked to a phenyl group and an amine functional group, exhibits unique properties that make it valuable in various scientific and industrial applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

The chemical structure of (3-phenyl-5-isoxazolyl)methanamine consists of a five-membered isoxazole ring substituted at the 3-position with a phenyl group and at the 5-position with an aminomethyl group. This arrangement provides the molecule with distinct electronic and steric characteristics, influencing its behavior in chemical reactions. The presence of both aromatic and heterocyclic components contributes to its stability and reactivity, making it a useful intermediate in synthetic chemistry.

One of the most notable applications of (3-phenyl-5-isoxazolyl)methanamine is in the field of medicinal chemistry. The compound's structure is often explored for its potential as a building block in drug discovery. Its ability to interact with biological targets, combined with its manageable physicochemical properties, makes it a candidate for the development of new therapeutic agents. Researchers are particularly interested in its role in designing molecules that target neurological and inflammatory pathways.

In addition to pharmaceutical applications, (3-phenyl-5-isoxazolyl)methanamine is also utilized in material science. Its aromatic and heterocyclic nature allows it to participate in polymerization reactions, contributing to the synthesis of advanced polymers with tailored properties. These materials find use in coatings, adhesives, and other high-performance applications where stability and functionality are critical.

The synthesis of (3-phenyl-5-isoxazolyl)methanamine typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the isoxazole ring through cyclization reactions, followed by functional group transformations to introduce the amine moiety. Optimizing these synthetic routes is a focus of ongoing research to improve yields and reduce environmental impact.

Recent advancements in green chemistry have influenced the production of (3-phenyl-5-isoxazolyl)methanamine. Scientists are exploring catalytic methods and solvent-free conditions to enhance the sustainability of its synthesis. These efforts align with global trends toward environmentally friendly chemical processes, addressing concerns about waste generation and energy consumption.

The market demand for (3-phenyl-5-isoxazolyl)methanamine has been steadily increasing, driven by its expanding applications in pharmaceuticals and materials. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial clients. Quality control and regulatory compliance remain paramount to ensure the compound's consistency and safety in various uses.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing (3-phenyl-5-isoxazolyl)methanamine and verifying its purity. These methods provide detailed insights into its molecular structure and composition, ensuring that it meets the stringent requirements of end-users. Accurate characterization is particularly crucial in pharmaceutical applications, where impurities can significantly impact efficacy and safety.

Future research on (3-phenyl-5-isoxazolyl)methanamine is likely to focus on uncovering new applications and refining synthetic methodologies. Collaborations between academia and industry are expected to accelerate innovation, leading to novel derivatives and enhanced performance in existing uses. The compound's versatility ensures that it will remain a subject of interest for years to come.

For researchers and professionals seeking detailed information on (3-phenyl-5-isoxazolyl)methanamine (CAS No. 54408-35-4), staying updated with the latest scientific literature and patent filings is essential. The compound's potential continues to unfold, offering exciting opportunities for discovery and application across multiple disciplines.